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Compound of Interest

Compound Name: 1,3,5-Trimethoxybenzene

Cat. No.: B048636

An In-depth Technical Guide to 1,3,5-
Trimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 1,3,5-Trimethoxybenzene. It includes detailed experimental
protocols for its synthesis and purification, an examination of its key chemical reactions and
applications, and a summary of safety and handling procedures.

General and Chemical Properties

1,3,5-Trimethoxybenzene, also known as phloroglucinol trimethyl ether, is an organic
compound that serves as a versatile intermediate in organic synthesis and has been identified
as a biomarker for flavonoid consumption in humans.[1][2] It is a key scent component in
certain species of Chinese roses and plays a role in various photochemical processes.[3][4][5]
Its structure, featuring a benzene ring symmetrically substituted with three methoxy groups,
makes it a valuable building block in the synthesis of more complex molecules.[6]

Table 1: Physical and Chemical Properties of 1,3,5-Trimethoxybenzene
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Property Value Citations
Molecular Formula CoH1203 [718]
Molecular Weight 168.19 g/mol [81[9][10]

White to off-white crystalline
Appearance ) [71[10][11]
solid/powder

Melting Point 50-53 °C [L110719]

Boiling Point 255 °C (at 760 mmHQg) [11[7119]

190 °C (at 100 mmHg)

Density 1.126 g/cm3 [B171[11]

Flash Point 85 °C (185 °F) [11][12]

Refractive Index 1.533 [31[7]

Vapor Pressure 0.0239 mmHg at 25 °C [7]
Solubility

1,3,5-Trimethoxybenzene exhibits poor solubility in water but is soluble in a range of common
organic solvents.[7][9]

Table 2: Solubility of 1,3,5-Trimethoxybenzene
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Solvent Solubility Citations

Water Insoluble / Slightly soluble [7119]
Soluble (0.1 g/mL, clear,

Methanol [110719]
colorless)

Ethanol Soluble [1]

Ether Soluble [1]

Benzene Soluble [1]
Soluble (100 mg/mL with

DMSO o [2][13]
sonication)

Acetone Soluble [3][14]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1,3,5-

Trimethoxybenzene.

Table 3: Spectroscopic Data for 1,3,5-Trimethoxybenzene

Technique

Key Peaks / Shifts ()

Citations

1H NMR (in CDCls)

5 3.88-3.90 (s, 9H, -OCHs)

[15]

13C NMR (in CDCl3)

0 60.9, 110.3, 155.1

[15]

IR Spectroscopy

Data available via NIST/EPA
Gas-Phase IR Database and

other sources.

[1O][16][17]

Synthesis and Purification

1,3,5-Trimethoxybenzene can be synthesized through several routes, most commonly via the

methylation of phloroglucinol or the methoxylation of a tri-substituted benzene ring.
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Experimental Protocols

Protocol 1: Synthesis via Methylation of Phloroglucinol[3][5][14]

This method involves the reaction of phloroglucinol with a methylating agent, such as dimethyl

sulfate, in the presence of a base.

Reaction Setup: A solution of anhydrous phloroglucinol (e.g., 6.3 g, 0.05 mol) in dry acetone
(100 mL) is placed in a round-bottom flask.

Addition of Reagents: Ignited potassium carbonate (40 g) is added as a base, followed by
dimethyl sulfate (15.6 mL, 0.165 mol).

Reflux: The mixture is refluxed under anhydrous conditions for approximately 6 hours.

Workup: After cooling, the mixture is filtered to remove inorganic salts, which are then
washed with hot acetone. The combined acetone solutions are distilled to remove the
solvent.

Extraction: The residue is treated with crushed ice and extracted with ether. The ether
extracts are washed sequentially with a 5% sodium hydroxide solution and water.

Drying and Isolation: The organic layer is dried over anhydrous sodium sulfate, and the
solvent is evaporated to yield the crude product.

Protocol 2: Synthesis from 1,3,5-Tribromobenzene[14][18]

This procedure involves a copper-catalyzed methoxylation reaction.

Reaction Setup: To a solution of 1,3,5-tribromobenzene (100.0 g, 0.32 mol) in N,N-
dimethylformamide (150 mL) and methanol (300 mL), add sodium methoxide (102.9 g, 1.91
mol) under stirring.

Catalysis: Raise the temperature to 60-70°C and add cuprous chloride (1.58 g, 0.016 mol).
Reaction: Increase the temperature to 90-95°C and maintain until the reaction is complete.

Workup: Cool the reaction to room temperature and filter out any insoluble solids.
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» Crystallization: Add sulfuric acid to the filtrate, stir, and allow to crystallize overnight.

« |solation: Filter the solid product and dry it under a vacuum at 45°C.

Purification Method: Sublimation

For high-purity 1,3,5-Trimethoxybenzene, vacuum sublimation is an effective purification
method.[1][3]

Synthesis Purification

Starting Material Chemical Reaction
(Phloroglucinol or —»| (Methylation or —+ Aq;eé);fa\’c\{icgrfur’ }—»
1,3,5-Tribromobenzene) Methoxylation)

e Purification Step
¥ (Recrystallization or —#{ Pure 1,3,5-Trimethoxybenzene
Vacuum Sublimation)

Crude Product

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1,3,5-Trimethoxybenzene.

Chemical Reactions and Applications

1,3,5-Trimethoxybenzene is a versatile reagent in organic chemistry and has found
applications in drug development and analytical chemistry.

o Intermediate in Synthesis: It serves as a precursor in the synthesis of more complex
molecules, including pharmaceuticals and triaryl- or triheteroarylmethanes.[1][6]

o Deprotection Reactions: In combination with a silver(l) catalyst, it is used for the mild and
chemoselective cleavage of the p-methoxybenzyl (PMB) protecting group from alcohols and
acids.[19]

 Nitration: It can be nitrated using N20s to produce 1,3,5-trimethoxy-2,4,6-trinitrobenzene,
although side reactions can occur.[20]

e Analytical Reagent: It is used as a derivatizing agent to quantify reactive halogen species
like free chlorine and bromine in aqueous systems, acting as an effective quencher.[13][21]
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o Biomarker: It has been identified as a human xenobiotic metabolite and a potential biomarker
for the consumption of flavonoids.[1][2][22]

Silver(l) Catalyst
(e.g., AgSbFe)

PMB-Protected Alcohol (R-OPMB)
+ 1,3,5-Trimethoxybenzene

eaction in CH2Cl2 at 40°C

Deprotected Alcohol (R-OH)
+ Other Products

Click to download full resolution via product page

Caption: Role of 1,3,5-Trimethoxybenzene in the deprotection of p-methoxybenzyl (PMB)
ethers.

Biosynthesis

In the Chinese rose (Rosa chinensis), 1,3,5-Trimethoxybenzene is a major volatile fragrance
compound. Its biosynthesis begins with phloroglucinol and proceeds through three sequential
methylation steps, each catalyzed by specific O-methyltransferase enzymes.[4][23]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0371005.htm
https://www.targetmol.com/compound/1,3,5-Trimethoxybenzene
https://www.selleckchem.com/datasheet/1-3-5-trimethoxybenzene-S629401-DataSheet.html
https://www.benchchem.com/product/b048636?utm_src=pdf-body-img
https://www.benchchem.com/product/b048636?utm_src=pdf-body
https://www.benchchem.com/product/b048636?utm_src=pdf-body
https://www.chemicalbook.com/article/1-3-5-trimethoxybenzene-role-in-oxidation-reactions-and-its-biosynthesis-method.htm
https://www.glpbio.com/sp/gc38328.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Catalyzed by O-Methyltransferases (OMTS5)

Phloroglucinol POMT DHOMT MOMT

CHs

3,5-Dihydroxyanisole

CHs

5-Methoxyphenol

CHs

1,3,5-Trimethoxybenzene

Click to download full resolution via product page

Caption: Biosynthesis pathway of 1,3,5-Trimethoxybenzene from phloroglucinol in Rosa

chinensis.

Safety and Handling

1,3,5-Trimethoxybenzene is considered harmful if swallowed and may cause irritation to the
skin, eyes, and respiratory tract.[7][12][24] Standard laboratory safety precautions should be

followed.

Table 4: Hazard and Safety Information for 1,3,5-Trimethoxybenzene
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Hazard Information Precautionary Measures Citations
Hazard Statements H302: Harmful if swallowed. [25]
Signal Word Warning [25]

_ _ Wear protective gloves,
Personal Protective Equipment

clothing, and eye/face 11][24
(PPE) g y [11][24]

protection.

Avoid dust formation. Use with
adequate ventilation. Do not

Handling eat, drink, or smoke when [24][25][26]
using. Wash hands thoroughly

after handling.

Store in a cool, dry, well-
ventilated area in a tightly

Storage closed container, away from [24][25][27]
incompatible materials like

strong oxidizing agents.

Rinse mouth. Call a POISON
] ) ] CENTER or doctor if you feel
First Aid (Ingestion) ) [12][24]
unwell. Do NOT induce

vomiting.

Use water spray, dry chemical,
Fire Fighting carbon dioxide, or alcohol- [11][12]
resistant foam.

This guide is intended for informational purposes for qualified professionals. Always consult the
most current Safety Data Sheet (SDS) before handling this chemical.[12][24][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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